Cas no 10579-62-1 (Ethanone,2,2-dichloro-1-(3,4-dihydro-2(1H)-isoquinolinyl)-)

• Product Name: Ethanone,2,2-dichloro-1-(3,4-dihydro-2(1H)-isoquinolinyl)-
• CAS No: 10579-62-1
• MF: C₁₁H₁₁Cl₂NO
• MW: 244.117141008377
• CID: 220528
• PubChem ID: 258556
• Update Time: 2025-04-19

Ethanone,2,2-dichloro-1-(3,4-dihydro-2(1H)-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2-dichloro-1-(3,4-dihydro-2(1H)-isoquinolinyl)-
• 2,2-dichloro-1-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone
• 2-dichloroacetyl-1,2,3,4-tetrahydro-isoquinoline
• N-dichloroacetyl-1,2,3,4-tetrahydroisoquinoline
• 2,2-dichloro-1-(3,4-dihydroisoquinolin-2(1h)-yl)ethanone
• NSC-87610
• NSC87610
• 10579-62-1
• SCHEMBL9509116
• AKOS003846005
• DTXSID70293169
• NCIOpen2_005174

• Inchi： 1S/C11H11Cl2NO/c12-10(13)11(15)14-6-5-8-3-1-2-4-9(8)7-14/h1-4,10H,5-7H2
• InChI Key： UGUAQTWXVMMYQL-UHFFFAOYSA-N
• SMILES： ClC(C(N1CC2C=CC=CC=2CC1)=O)Cl

Computed Properties

• Exact Mass: 243.02200
• Monoisotopic Mass: 243.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.31290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines